2,4-Dimethylthiazole-5-carboxylic acid

• IUPAC Name: 2,4-dimethyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C6H7NO2S/c1-3-5(6(8)9)10-4(2)7-3/h1-2H3,(H,8,9)
• InChI Key: MQGBARXPCXAFRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)O
• Molecular Formula: C6H7NO2S
• DSSTOX Substance ID: DTXSID30353036
• Molecular Weight: 157.19 g/mol
• Solubility: >23.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 53137-27-2

Description

2,4-Dimethylthiazole-5-carboxylic acid is a heterocyclic compound with the molecular formula C6H7NO2S and a molecular weight of 157.19 g/mol . This compound is characterized by a thiazole ring substituted with two methyl groups at positions 2 and 4, and a carboxylic acid group at position 5. It is primarily used as a building block in organic synthesis and drug discovery .

Mechanism of Action

Target of Action

2,4-Dimethylthiazole-5-carboxylic acid is a highly functionalized and biased thiazole used for drug discovery . It is used as a heterocyclic building block to specifically modify lead compounds . .

Mode of Action

As a heterocyclic building block, it is likely involved in the modification of lead compounds, potentially altering their interactions with their respective targets .

Biochemical Pathways

As a building block in drug discovery, it may be involved in a variety of pathways depending on the lead compounds it modifies .

Result of Action

As a component in drug discovery, its effects would likely depend on the specific lead compounds it is used to modify .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dimethylthiazole-5-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 2,4-dimethylthiazole with carbon dioxide in the presence of a base to form the carboxylic acid derivative .

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization and quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions: 2,4-Dimethylthiazole-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typical reducing agents.

Substitution: Halogenating agents or nucleophiles like amines and thiols are used under appropriate conditions.

Major Products: The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted thiazole derivatives .

Scientific Research Applications

2,4-Dimethylthiazole-5-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a heterocyclic building block in the synthesis of complex organic molecules.

Biology: The compound is utilized in the study of enzyme mechanisms and as a probe in biochemical assays.

Medicine: It serves as a precursor in the development of pharmaceutical agents, particularly in drug discovery and design.

Industry: The compound is employed in the production of agrochemicals, dyes, and other specialty chemicals.

Comparison with Similar Compounds

2,5-Dimethylthiazole: Similar structure but with methyl groups at positions 2 and 5.

4-Methylthiazole-5-carboxylic acid: Contains a single methyl group at position 4 and a carboxylic acid at position 5.

2,4-Dimethylthiazole-5-carboxylate: An ester derivative of 2,4-Dimethylthiazole-5-carboxylic acid.

Uniqueness: this compound is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity. This makes it a versatile building block in synthetic chemistry and a valuable tool in drug discovery .

Synthesis routes and methods

Procedure details

Customer Q & A

Q1: What is the role of 2,4-Dimethylthiazole-5-carboxylic acid in the development of novel fungicidal compounds?

A1: In the study, this compound serves as the starting material for synthesizing a series of N-(7-fluoro-2,4-substituted-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)-2,4-dimethylthiazole-5-carboxamides. Researchers used it to introduce the 2,4-dimethylthiazole-5-carboxamide moiety into the target molecules. This structural modification is believed to contribute to the fungicidal activity observed in the newly synthesized compounds. []

Q2: Does the research explore the Structure-Activity Relationship (SAR) of the synthesized compounds containing the this compound moiety?

A2: While the research doesn't delve into a comprehensive SAR analysis, it does highlight that the synthesized compounds exhibit "different degrees of fungicidal activities." [] This suggests that the various substituents on the benzoxazinone ring, in conjunction with the 2,4-dimethylthiazole-5-carboxamide moiety, influence the overall fungicidal potency. Further investigations into specific structural modifications and their impact on activity would be needed to establish a detailed SAR.